Cas no 628736-33-4 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-)
628736-33-4 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
CAS No:628736-33-4
MF:C19H19NO4S2
MW:389.488462686539
CID:1641203
PubChem ID:10023245
Update Time:2025-04-21
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-
- 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]-1H-indole-1-acetic acid
- CHEMBL1917443
- DB-337938
- BDBM50357105
- 628736-33-4
- SCHEMBL1405977
-
- Inchi: 1S/C19H19NO4S2/c1-12-4-9-17-16(10-12)19(13(2)20(17)11-18(21)22)25-14-5-7-15(8-6-14)26(3,23)24/h4-10H,11H2,1-3H3,(H,21,22)
- InChI Key: KQHIXPPVIKOOLR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(C)(=O)=O)C1=C(C)N(CC(=O)O)C2C=CC(C)=CC=21
Computed Properties
- Exact Mass: 389.07567
- Monoisotopic Mass: 389.07555043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[[4-(methylsulfonyl)phenyl]thio]- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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